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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the fungicides flutolanil and pencycuron for
the control of diseases caused by Rhizoctonia species, a genus of pathogenic fungi
responsible for significant crop losses worldwide. The information presented is supported by
experimental data to aid in the selection of the most appropriate fungicide for specific research
and development applications.

Overview and Mechanism of Action

Flutolanil and pencycuron are two widely used fungicides for the management of Rhizoctonia
diseases, yet they differ significantly in their mode of action and spectrum of activity.

Flutolanil is a systemic fungicide belonging to the phenyl benzamide class. Its primary mode of
action is the inhibition of the succinate dehydrogenase complex (Complex Il) in the
mitochondrial respiratory chain of Basidiomycete fungi.[1][2][3][4] This disruption of the electron
transport chain ultimately leads to a reduction in cellular energy (ATP) production, inhibiting
fungal growth and development.[3] Flutolanil exhibits both protective and curative properties.

[4]

Pencycuron is a non-systemic, contact fungicide from the phenylurea group.[1] It is highly
specific to Rhizoctonia solani and acts by inhibiting mycelial growth through the blockage of cell
division and destruction of the microtubule cytoskeleton during mitosis.[1]
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Efficacy Comparison: In Vitro and Field Studies

The efficacy of flutolanil and pencycuron has been evaluated against various Rhizoctonia
species and anastomosis groups (AGs) in numerous studies. The following tables summarize
key quantitative data from this research.

In Vitro Efficacy (ECso Values)

The median effective concentration (ECso), which represents the concentration of a fungicide
that inhibits 50% of the mycelial growth of a fungus, is a standard measure of in vitro efficacy.

L Anastomosis Average ECso
Fungicide Pathogen Reference
Group (AG) (ng/mL)

) Rhizoctonia spp. )
Flutolanil Multiple AGs 0.3199 + 0.0149 516171
(from sugar beet)

Rhizoctonia spp. )
Pencycuron Multiple AGs 0.0339 £ 0.0012 [5161[7]
(from sugar beet)

] Rhizoctonia N
Flutolanil ) ) Not specified 0.0736 £ 0.0331 [8]
solani (from rice)

Note: Lower ECso values indicate higher fungicidal activity.

A study on 244 Rhizoctonia isolates from sugar beet found that while all were sensitive to
flutolanil, a majority were also sensitive to pencycuron, which exhibited a lower average ECso
value.[5][6][7] However, it is important to note that sensitivity to pencycuron can vary
significantly between different Rhizoctonia species and anastomosis groups. For instance,
some AGs like AG-7 are generally resistant to pencycuron.[1][9]

Field Efficacy

Field trials provide crucial data on the performance of fungicides under real-world conditions.

Potato Black Scurf (Rhizoctonia solani)
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Treatment Disease Incidence (%) Reference
Untreated 47 [10]
Flutolanil (as Rhino DS) 12 [10]
Pencycuron (as Monceren) 2 [10]

In a 2018 trial in Fife, pencycuron demonstrated superior control of black scurf on potato tubers
compared to flutolanil when using heavily infected seed.[10]

Rice Sheath Blight (Rhizoctonia solani)

Application Rate (g Control Efficacy

Fungicide . Reference
a.i./ha) (%)

Flutolanil 150 63.7 - 88.9 [8]

Flutolanil 300 83.9-96.5 [8]

Field trials in 2011 and 2012 showed that flutolanil provided excellent control of rice sheath
blight, with efficacy increasing with the application rate.[8] A greenhouse study also
demonstrated that a flutolanil concentration of approximately 1.8 pg/g in rice leaf sheaths
resulted in about 80% disease suppression.[2]

Experimental Protocols
In Vitro Fungicide Sensitivity Testing: Poisoned Food
Technique

This method is commonly used to determine the ECso values of fungicides against mycelial

growth.
1. Media Preparation:

e Abasal medium, such as Potato Dextrose Agar (PDA), is prepared and sterilized.[11][12]
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The fungicide to be tested is dissolved in a suitable solvent (e.g., methanol) to create a stock
solution.[6]

The stock solution is then serially diluted and added to the molten PDA at a lukewarm
temperature to achieve the desired final concentrations.[11][12]

The fungicide-amended medium is poured into sterile petri plates.[11][12]

. Inoculation and Incubation:

A mycelial plug (typically 5 mm in diameter) is taken from the actively growing margin of a
pure culture of the target Rhizoctonia isolate.[11]

The plug is placed in the center of each petri plate containing the poisoned medium.[11]

Control plates containing PDA without any fungicide are also inoculated.[11]

The plates are incubated at an optimal temperature for fungal growth (e.g., 27+2 °C) for a
specified period.[11]

. Data Collection and Analysis:

The radial growth of the fungal colony is measured at regular intervals.[11]

The percentage of mycelial growth inhibition is calculated using the formula:

o Percent Inhibition = [(C-T)/C] x 100, where C is the average colony diameter in the control
and T is the average colony diameter in the treatment.

The ECso value is then determined by probit analysis of the inhibition data.
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Workflow for the Poisoned Food Technique.

Field Trial for Fungicide Efficacy

1.

Experimental Design:

Field plots are established in a randomized block design with multiple replications (e.g., four

replications).[13]
The crop of interest (e.g., potato, rice) is planted using standard agronomic practices.
. Inoculation (if necessary):

In some studies, to ensure uniform disease pressure, plots may be artificially inoculated with
the Rhizoctonia pathogen. For rice sheath blight, this can be done with sclerotia.[2]

. Fungicide Application:
Fungicides are applied at specified rates and timings. Application methods can include:
o Seed Treatment: The fungicide is applied to the seed tubers before planting.[10][14]
o Foliar Spray: The fungicide is sprayed onto the plant foliage.[15]

o In-furrow Application: The fungicide is applied to the soil at the time of planting.[13]
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e An untreated control group is included for comparison.
4. Disease Assessment:

» Disease incidence (percentage of infected plants or tubers) and/or disease severity (extent
of disease on an infected plant) are visually assessed at different growth stages.

o For potatoes, this can involve counting the number of infected plants and, after harvest,
visually inspecting tubers for black scurf.[10][13]

» For rice, the height of the lesions on the leaf sheaths can be measured.[3]
5. Yield Data:

» At the end of the growing season, the crop is harvested, and the total and marketable yields

are recorded.[13]

Signaling Pathway Visualization

The following diagrams illustrate the generalized mode of action of flutolanil and pencycuron.
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Mode of action of Flutolanil.
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Mode of action of Pencycuron.

Conclusion

Both flutolanil and pencycuron are effective fungicides for the control of Rhizoctonia diseases,
but their optimal use depends on the target pathogen, crop, and disease pressure.

+ Flutolanil offers systemic, broad-spectrum activity against a range of Basidiomycete fungi,
making it a versatile option for diseases like rice sheath blight. Its efficacy is well-
documented in both protective and curative applications.[4][8]
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e Pencycuron provides highly specific, contact control of Rhizoctonia solani. It can be
particularly effective in situations with high disease pressure from susceptible strains, as
demonstrated in the control of potato black scurf.[10] However, its efficacy is limited against
certain anastomosis groups, and its non-systemic nature means thorough coverage is
essential.

The choice between flutolanil and pencycuron should be guided by the specific Rhizoctonia
species and AG present, the crop being treated, and the desired level of systemic activity. The
experimental data and protocols presented in this guide provide a foundation for making
informed decisions in the development of effective disease management strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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